![molecular formula C23H20N4O6S B2411040 N-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide CAS No. 1105245-86-0](/img/structure/B2411040.png)
N-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
Description
N-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C23H20N4O6S and its molecular weight is 480.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
El’chaninov, Aleksandrov, and Stepanov (2018) conducted a study on the synthesis of related pyrazole derivatives, focusing on transformations such as formylation and acylation. This research provides insight into the chemical manipulation and potential applications of compounds similar to the target compound in various chemical processes and pharmaceutical contexts (El’chaninov, Aleksandrov, & Stepanov, 2018).
Crystal Structure and Analysis
Kumara, Naveen, and Lokanath (2017) explored the crystal structure and Hirshfeld surface analysis of novel pyrazole derivatives. Their work contributes to understanding the molecular and crystal structures of compounds related to the target compound, which is crucial in determining their potential applications in scientific research, particularly in material sciences and molecular engineering (Kumara, Naveen, & Lokanath, 2017).
Antimicrobial and Anti-proliferative Activities
Mansour, Aboelnaga, Nassar, and Elewa (2020) synthesized and evaluated a series of thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety for their antimicrobial and anti-proliferative activities. This study is significant as it highlights the biological activities of compounds structurally related to the target compound, suggesting potential applications in medicinal chemistry and pharmaceutical research (Mansour, Aboelnaga, Nassar, & Elewa, 2020).
Molecular Interaction Studies
Shim, Welsh, Cartier, Edwards, and Howlett (2002) investigated the molecular interaction of a similar antagonist compound with the CB1 cannabinoid receptor. Their research contributes to understanding the interaction mechanisms of related compounds with biological targets, which can be applied in drug design and development (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-1-(1,1-dioxothiolan-3-yl)-6-(furan-2-yl)-3-methylpyrazolo[3,4-b]pyridine-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O6S/c1-13-21-16(23(28)24-14-4-5-19-20(9-14)33-12-32-19)10-17(18-3-2-7-31-18)25-22(21)27(26-13)15-6-8-34(29,30)11-15/h2-5,7,9-10,15H,6,8,11-12H2,1H3,(H,24,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXQHXONOUFKBBD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=N2)C3=CC=CO3)C(=O)NC4=CC5=C(C=C4)OCO5)C6CCS(=O)(=O)C6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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